N-[1-(1,3-benzodioxol-5-yl)ethyl]-2,5-dimethyl-3-furamide

• IUPAC Name: N-[1-(1,3-benzodioxol-5-yl)ethyl]-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C16H17NO4/c1-9-6-13(11(3)21-9)16(18)17-10(2)12-4-5-14-15(7-12)20-8-19-14/h4-7,10H,8H2,1-3H3,(H,17,18)
• InChI Key: JHYHWJBNVCXEFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC(C)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H17NO4
• Molecular Weight: 287.31 g/mol

Description

N-[1-(1,3-benzodioxol-5-yl)ethyl]-2,5-dimethyl-3-furamide, commonly known as 'Furanyl Fentanyl,' is a potent synthetic opioid that is structurally similar to fentanyl. It has gained significant attention in recent years due to its high potency and potential for abuse, leading to several overdose deaths. However, Furanyl Fentanyl also has several scientific research applications that are worth exploring.

Mechanism of Action

Furanyl Fentanyl exerts its effects by binding to the mu-opioid receptor in the brain and spinal cord. This binding leads to the activation of the receptor and subsequent modulation of neurotransmitter release, resulting in analgesia, sedation, and respiratory depression.
Biochemical and Physiological Effects:
Furanyl Fentanyl has several biochemical and physiological effects, including potent analgesia, sedation, and respiratory depression. It also has the potential to cause addiction and dependence, leading to withdrawal symptoms upon cessation of use.

Advantages and Limitations for Lab Experiments

One advantage of using Furanyl Fentanyl in lab experiments is its high potency, which allows for the use of smaller doses and less material. However, its potential for abuse and toxicity must be taken into consideration, and appropriate safety measures must be in place.

Future Directions

There are several future directions for the scientific research of Furanyl Fentanyl. One area of interest is the development of new opioid receptor ligands that have reduced potential for abuse and toxicity. Another area of interest is the investigation of the pharmacokinetics and pharmacodynamics of opioids in different populations, such as pediatric and elderly patients. Additionally, research into the potential therapeutic uses of opioids, such as in the treatment of chronic pain and depression, is also an area of interest.
In conclusion, Furanyl Fentanyl has several scientific research applications, including its use as a reference standard in forensic toxicology and its use in the development of new opioid receptor ligands. However, its potential for abuse and toxicity must be taken into consideration, and appropriate safety measures must be in place when conducting lab experiments. There are several future directions for the scientific research of Furanyl Fentanyl, including the development of new opioid receptor ligands and investigation into the potential therapeutic uses of opioids.

Scientific Research Applications

Furanyl Fentanyl has several scientific research applications, including its use as a reference standard in forensic toxicology and its use in the development of new opioid receptor ligands. It has also been used in animal studies to investigate the pharmacokinetics and pharmacodynamics of opioids.